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Compound of Interest

Compound Name: SR-318

Cat. No.: B2384723 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of SR-
318, a potent and selective p38α/β MAPK inhibitor. Adherence to these procedures is critical to

ensure the safety of laboratory personnel and to mitigate environmental impact, reflecting our

commitment to responsible chemical handling and building trust within the scientific community.

SR-318 is classified as a combustible solid and is severely hazardous to water (Water Hazard

Class 3). Therefore, specialized disposal procedures must be followed. This guide outlines the

necessary steps for the safe handling and disposal of SR-318 in solid form and in solutions.

Essential Safety & Handling Information
Prior to handling SR-318, it is imperative to consult the Safety Data Sheet (SDS) provided by

the manufacturer. The following table summarizes key known data for SR-318.
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Property Value Source

CAS Number 2413286-32-3 [1]

Molecular Formula C27H33N5O2

Molecular Weight 459.58 g/mol

Appearance White to beige powder

Solubility DMSO: 2 mg/mL

Storage Temperature 2-8°C

Hazard Classification
Combustible Solid (Storage

Class 11)

Water Hazard Class
WGK 3 (Severely hazardous to

water)

Step-by-Step Disposal Protocol
The proper disposal of SR-318 requires careful segregation and handling to prevent

combustion and environmental contamination. The following workflow must be strictly adhered

to.
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Waste Identification & Segregation

Solid Waste & Contaminated Labware Disposal Liquid Waste (DMSO Solution) Disposal

Final Disposal

Start: SR-318 Waste Generated

Determine Waste Type:
- Solid SR-318

- Contaminated Labware
- DMSO Solution

Collect in a designated, labeled,
and sealed hazardous waste container for

'Combustible Solids'

Solid or
Contaminated

Collect in a designated, labeled, and
sealed hazardous waste container for

'Chlorinated/Halogenated Solvents' (if applicable)
or 'Non-Halogenated Solvents'

Liquid

Store container in a cool, dry, well-ventilated
area away from ignition sources and

incompatible materials.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Store container in a secondary containment
tray in a designated hazardous

waste storage area.

Professional disposal by a licensed
hazardous waste management company

(incineration is the preferred method).

Click to download full resolution via product page

Figure 1: SR-318 Disposal Workflow.
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Detailed Experimental Protocols for Disposal
1. Solid SR-318 and Contaminated Labware:

Objective: To safely collect and store solid SR-318 waste and any labware (e.g., pipette tips,

weighing boats, gloves) that has come into direct contact with the solid compound.

Materials:

Designated hazardous waste container for combustible solids (clearly labeled "SR-318
Waste - Combustible Solid, WGK 3").

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Procedure:

Wear appropriate PPE.

Carefully place all solid SR-318 waste and contaminated disposable labware into the

designated hazardous waste container.

Ensure the container is securely sealed to prevent any release of dust.

Store the container in a designated, cool, dry, and well-ventilated hazardous waste storage

area. This area must be away from heat, sparks, open flames, and incompatible materials

(e.g., strong oxidizing agents).

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.

2. SR-318 in DMSO Solution:

Objective: To safely collect and store solutions of SR-318 in Dimethyl Sulfoxide (DMSO).

Materials:
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Designated hazardous waste container for non-halogenated solvent waste (clearly labeled

"SR-318 in DMSO Waste - WGK 3").

Secondary containment tray.

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Procedure:

Wear appropriate PPE.

Carefully pour all SR-318 in DMSO solutions into the designated hazardous waste

container.

Do not overfill the container; leave adequate headspace.

Securely seal the container.

Place the container in a secondary containment tray to prevent spills.

Store in a designated hazardous waste accumulation area.

Contact your institution's EHS department for pickup and disposal.

Important Considerations:

Do NOT dispose of SR-318 down the drain. Due to its classification as WGK 3, it is severely

hazardous to aquatic life.

Avoid mixing with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Spill Response: In the event of a spill, evacuate the area and prevent the spread of the

material. For a small spill of solid SR-318, carefully sweep it up with an inert absorbent

material and place it in the designated solid waste container. For a liquid spill, absorb it with

a non-combustible absorbent material and place it in the appropriate waste container. Report

all spills to your laboratory supervisor and EHS department.
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By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for SR-318]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2384723#sr-318-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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